Cas no 477851-19-7 (3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile)

3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile is a specialized organic compound featuring a conjugated acrylonitrile backbone substituted with a 2,4-dimethoxyanilino group and a 3-thienyl moiety. This structure imparts unique electronic and steric properties, making it valuable in materials science and synthetic chemistry applications. The presence of electron-donating methoxy groups and the thiophene heterocycle enhances its utility as a building block for optoelectronic materials, such as organic semiconductors or nonlinear optical (NLO) compounds. Its acrylonitrile core offers reactivity for further functionalization, enabling tailored modifications for advanced research. The compound’s stability and structural versatility make it suitable for exploratory studies in molecular design and functional material development.

3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile structure

477851-19-7 structure

Product Name:3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile

CAS No:477851-19-7

MF:

MW:

CID:4652404

Update Time:2025-06-09

3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(2,4-DIMETHOXYANILINO)-2-(3-THIENYL)ACRYLONITRILE
- 3-Thiopheneacetonitrile, α-[[(2,4-dimethoxyphenyl)amino]methylene]-
- 3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile

3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D173390-0.5mg	3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile	477851-19-7		0.5mg	$ 50.00	2022-06-05
TRC	D173390-1mg	3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile	477851-19-7		1mg	$ 80.00	2022-06-05
TRC	D173390-2.5mg	3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile	477851-19-7		2.5mg	$ 155.00	2022-06-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00897374-1g	(2E)-3-[(2,4-Dimethoxyphenyl)amino]-2-(thiophen-3-yl)prop-2-enenitrile	477851-19-7	90%	1g	￥4193.0	2024-04-18
A2B Chem LLC	AI78370-1mg	(2E)-3-[(2,4-dimethoxyphenyl)amino]-2-(thiophen-3-yl)prop-2-enenitrile	477851-19-7	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI78370-5mg	(2E)-3-[(2,4-dimethoxyphenyl)amino]-2-(thiophen-3-yl)prop-2-enenitrile	477851-19-7	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI78370-10mg	(2E)-3-[(2,4-dimethoxyphenyl)amino]-2-(thiophen-3-yl)prop-2-enenitrile	477851-19-7	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI78370-500mg	(2E)-3-[(2,4-dimethoxyphenyl)amino]-2-(thiophen-3-yl)prop-2-enenitrile	477851-19-7	>90%	500mg	$720.00	2024-04-19
A2B Chem LLC	AI78370-1g	(2E)-3-[(2,4-dimethoxyphenyl)amino]-2-(thiophen-3-yl)prop-2-enenitrile	477851-19-7	>90%	1g	$1295.00	2024-04-19
A2B Chem LLC	AI78370-5g	(2E)-3-[(2,4-dimethoxyphenyl)amino]-2-(thiophen-3-yl)prop-2-enenitrile	477851-19-7	>90%	5g	$4744.00	2024-04-19

3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
5. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile

Recent Advances in the Study of 3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile (CAS: 477851-19-7)

The compound 3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile (CAS: 477851-19-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile, highlighting its role as a key intermediate in the development of novel kinase inhibitors. The researchers employed a multi-step synthetic route to achieve high yields and purity, which is critical for subsequent biological evaluations. The study also emphasized the compound's stability under physiological conditions, making it a promising candidate for further drug development.

In another groundbreaking study, researchers investigated the compound's mechanism of action in cancer cell lines. The results demonstrated that 3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile exhibits potent inhibitory effects on specific protein kinases involved in tumor proliferation. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its target proteins. These findings suggest that the compound could serve as a lead molecule for the development of targeted cancer therapies.

Further research has also explored the compound's potential in treating neurodegenerative diseases. A study published in ACS Chemical Neuroscience reported that 3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile exhibits neuroprotective properties by modulating key signaling pathways associated with neuronal survival. The study employed both cell-based and animal models to validate these effects, providing a strong foundation for future clinical investigations.

Despite these promising findings, challenges remain in the development of 3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical studies. However, the compound's unique chemical structure and demonstrated biological activities make it a compelling subject for ongoing research.

In conclusion, the latest research on 3-(2,4-Dimethoxyanilino)-2-(3-thienyl)acrylonitrile (CAS: 477851-19-7) highlights its potential as a versatile scaffold for drug discovery. Its applications in oncology and neurology, coupled with its synthetic accessibility, position it as a valuable candidate for future therapeutic development. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties.